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Compound of Interest

Compound Name: (rac)-ONO-2050297

Cat. No.: B15571759 Get Quote

Essential Safety and Handling Guide for (rac)-ONO-
2050297
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling

(rac)-ONO-2050297, also identified as rac 2-Oleoyl-3-chloropropanediol (CAS Number:

915297-48-2). The following procedural guidance is designed to ensure the safe handling, use,

and disposal of this compound in a laboratory setting.

Compound Identification and Hazard Assessment
While (rac)-ONO-2050297 is not classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), adherence to prudent

laboratory safety practices is essential.[1] The compound is intended for scientific research and

development purposes only and is not for human or animal use.[1]
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Property Value

Chemical Name rac 2-Oleoyl-3-chloropropanediol, 95%

Synonyms
(9Z)-9-Octadecenoic Acid 2-Chloro-1-

(hydroxymethyl)ethyl Ester

CAS Number 915297-48-2

Molecular Formula C₂₁H₃₉ClO₃

Molecular Weight 374.99 g/mol

GHS Hazard Identification

Hazard Classification Statement

GHS Hazard Statements None

Signal Word None

Unclassified Hazards No data available

Data sourced from the Safety Data Sheet by Toronto Research Chemicals.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure and ensure personal safety.

The following table outlines the recommended PPE for handling (rac)-ONO-2050297.
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Body Part Protection Specification

Respiratory Particulate Respirator

NIOSH-approved N100 or

CEN-approved FFP3. To be

used as a backup to local

exhaust ventilation. A full-face

supplied air respirator is

required if it is the sole means

of protection.[1]

Hands Protective Gloves

Follow standard laboratory

practice for glove selection and

use.

Eyes Safety Glasses/Goggles

Wear appropriate eye

protection to prevent contact.

[1]

Body Lab Coat
Wear a standard lab coat to

protect clothing.

Operational and Disposal Plans
Adherence to the following step-by-step protocols for handling, storage, and disposal is

mandatory for maintaining a safe laboratory environment.

Experimental Workflow and Handling Protocol
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Handling Workflow for (rac)-ONO-2050297

Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Ensure Adequate Ventilation
(Fume Hood or Exhaust Ventilation)

Weigh Compound in Ventilated Area
(Avoid Dust Formation)

Dissolve in Appropriate Solvent

Perform Experimental Procedures

Clean Spills Promptly
(Sweep up, do not create dust)

Collect Waste in Sealed Containers

Dispose of Waste According to
Institutional and Local Regulations

Decontaminate Work Surfaces

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of (rac)-ONO-2050297.
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Handling Precautions:

Always work in a well-ventilated area, preferably with local exhaust ventilation or in a fume

hood, to avoid the formation and inhalation of dust and aerosols.[1]

Avoid direct contact with skin and eyes.[1]

Prevent the formation of dust when handling the solid compound.[1]

Storage:

Keep the container tightly closed.[1]

Store in a dry and well-ventilated place.[1]

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing has

stopped, provide artificial respiration and consult

a physician.[1]

Skin Contact

Wash the affected area with soap and water. If

symptoms of exposure occur, consult a

physician.[1]

Eye Contact

Immediately rinse the eyes with plenty of water

for at least 15 minutes and consult a physician.

[1]

Ingestion

Rinse the mouth with water. Do not induce

vomiting unless directed by a physician or

Poison Control Center. Seek medical attention.

Never give anything by mouth to an

unconscious person.[1]

Spill and Disposal Procedures
Accidental Release Measures:
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Evacuate personnel to safe areas.[1]

Wear appropriate personal protective equipment, including respiratory protection.[1]

Avoid breathing dust.[1]

Prevent further leakage or spillage if it is safe to do so.[1]

Do not allow the product to enter drains.[1]

Pick up and arrange for disposal without creating dust. Sweep up and shovel the material.[1]

Keep the spilled material in suitable, closed containers for disposal.[1]

Waste Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Consult with your institution's environmental health and safety office for specific disposal

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15571759?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

